Cas no 18167-29-8 (methyl 2-2-(dimethylamino)ethoxybenzoate)

• Product Name: methyl 2-2-(dimethylamino)ethoxybenzoate
• CAS No: 18167-29-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 133660
• PubChem ID: 15390903
• Update Time: 2025-11-01

methyl 2-2-(dimethylamino)ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[2-(dimethylamino)ethoxy]-, methyl ester
• 9-BENZHYDRYLIDENE-10-ANTHRONE
• methyl 2-[2-(dimethylamino)ethoxy]benzoate
• METHYL 2-[2-(DIMETHYLAMINO)ETHOXY]BENZOATE 97
• Benzoic acid,2-[2-(dimethylamino)ethoxy]-,methyl ester
• AKOS015908839
• MS-22469
• YYHIRPUVYUUCTJ-UHFFFAOYSA-N
• starbld0001218
• methyl 2-[2-(N,N-dimethylamino)ethyl]oxy-benzoate
• methyl 2-(2-(dimethylamino)ethoxy)benzoate
• SCHEMBL7956961
• MFCD08690292
• DTXSID10572309
• 18167-29-8
• DB-360656
• methyl 2-2-(dimethylamino)ethoxybenzoate

• Inchi： 1S/C12H17NO3/c1-13(2)8-9-16-11-7-5-4-6-10(11)12(14)15-3/h4-7H,8-9H2,1-3H3
• InChI Key： YYHIRPUVYUUCTJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)OC)CCN(C)C

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 314°Cat760mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.51
• PSA: 38.77

methyl 2-2-(dimethylamino)ethoxybenzoate Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on methyl 2-2-(dimethylamino)ethoxybenzoate

Methyl 2-2-(Dimethylamino)ethoxybenzoate (CAS No. 18167-29-8): A Comprehensive Overview

Methyl 2-2-(dimethylamino)ethoxybenzoate (CAS No. 18167-29-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl 2-(2-dimethylaminoethoxy)benzoate, is characterized by its unique structural features, which include a benzoate moiety and a dimethylaminoethoxy group. These structural elements contribute to its diverse applications in drug development, particularly in the areas of central nervous system (CNS) disorders and cancer therapy.

The chemical structure of methyl 2-2-(dimethylamino)ethoxybenzoate consists of a benzene ring with a methoxy group at the ortho position and an ethoxy group substituted with a dimethylamino group. This configuration imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and pharmaceutical applications.

Recent studies have highlighted the potential of methyl 2-2-(dimethylamino)ethoxybenzoate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The dimethylaminoethoxy group is believed to play a key role in these activities by interacting with specific receptors and enzymes involved in inflammation and pain signaling.

In addition to its anti-inflammatory effects, methyl 2-2-(dimethylamino)ethoxybenzoate has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the modulation of cell cycle progression and induction of apoptosis through the activation of specific signaling pathways.

The pharmacokinetic properties of methyl 2-2-(dimethylamino)ethoxybenzoate have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile are particularly advantageous for drug formulation and clinical trials.

Furthermore, the synthetic routes for producing methyl 2-2-(dimethylamino)ethoxybenzoate have been optimized to enhance yield and purity. One common method involves the esterification of 2-(2-dimethylaminoethoxy)benzoic acid with methanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This process ensures that the compound can be synthesized efficiently on both laboratory and industrial scales.

The safety profile of methyl 2-2-(dimethylamino)ethoxybenzoate has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, methyl 2-2-(dimethylamino)ethoxybenzoate (CAS No. 18167-29-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in the treatment of various diseases.